7-(4-fluorophenyl)-3-sulfanylidene-2H,3H,7H,8H-[1,2,4]triazolo[4,3-a]pyrazin-8-one

• IUPAC Name: 7-(4-fluorophenyl)-3-sulfanylidene-2H-[1,2,4]triazolo[4,3-a]pyrazin-8-one
• InChI: InChI=1S/C11H7FN4OS/c12-7-1-3-8(4-2-7)15-5-6-16-9(10(15)17)13-14-11(16)18/h1-6H,(H,14,18)
• InChI Key: HPNIZBKIJOBQMH-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=CC=C1N2C=CN3C(=NNC3=S)C2=O)F
• Molecular Formula: C11H7FN4OS
• Molecular Weight: 262.27 g/mol

Description

“7-(4-fluorophenyl)-3-sulfanylidene-2H,3H,7H,8H-[1,2,4]triazolo[4,3-a]pyrazin-8-one” is a derivative of [1,2,4]triazolo[4,3-a]pyrazin-8-one. These derivatives are found to be P2X7 receptor antagonists and are useful for treating pain or inflammatory disease. They are expected to possess significant biological activity.

Synthesis Analysis

The synthesis of 3,7-disubstituted [1,2,4]triazolo[4,3-a]pyrazin-8(7H)-ones, like the compound , starts from esters of oxalic acid monoamides via cyclization of intermediate 3-hydrazinopyrazin-2-ones. The reaction sequence starts from known oxalic acid monoamide esters, already having the substituent, which will occupy position 7 in the target [1,2,4]triazolo[4,3-a]pyrazin-8(7H)-ones.

Molecular Structure Analysis

The molecular structure of “7-(4-fluorophenyl)-3-sulfanylidene-2H,3H,7H,8H-[1,2,4]triazolo[4,3-a]pyrazin-8-one” can be analyzed using various techniques such as 1H and 13C nuclear magnetic resonance spectroscopy.

Chemical Reactions Analysis

The chemical reactions involved in the synthesis of this compound include the cyclization of intermediate 3-hydrazinopyrazin-2-ones. The use of POCl3 to obtain 3-chloropyrazin-2(1H)-ones was accompanied by the formation of a considerable amount of tar, which required column chromatography for purification.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound can be determined using various techniques. For example, its melting point is greater than 300°C. The 13C NMR spectrum shows various peaks, indicating the presence of different types of carbon atoms in the molecule.

Scientific Research Applications

Anticancer Activity

• Several 1,2,4-triazolo[3,4-b][1,3,4]thiadiazines have demonstrated promising anticancer properties. .

. Researchers continue to explore the multifunctional applications of 1,2,4-triazolo[3,4-b][1,3,4]thiadiazines, including HMS3435I10, to address unmet medical needs. 🌟

Mechanism of Action

Target of Action

Similar compounds in the triazolo[4,3-a]pyrazine class have been found to exhibit antibacterial activities , suggesting that their targets may be bacterial proteins or enzymes

Mode of Action

The exact mode of action of HMS3435I10 is currently unknown due to the lack of specific information. It’s known that many antibacterial agents work by inhibiting essential bacterial enzymes or disrupting bacterial cell wall synthesis . HMS3435I10 may work in a similar manner, but this needs to be confirmed by further studies.

Biochemical Pathways

Given its potential antibacterial activity , it may interfere with the biochemical pathways essential for bacterial growth and survival, such as cell wall synthesis or DNA replication

Result of Action

Similar compounds in the triazolo[4,3-a]pyrazine class have shown moderate to good antibacterial activities against both gram-positive and gram-negative bacteria . This suggests that HMS3435I10 may also have antibacterial effects, but further studies are needed to confirm this and to understand the exact molecular and cellular effects of its action.